Cas no 5459-95-0 (diethyl3-(methylamino)propylamine)

Diethyl 3-(methylamino)propylamine is a tertiary amine compound characterized by its versatile reactivity and functional group compatibility. Its molecular structure, featuring both diethylamino and methylamino substituents on a propyl backbone, makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s bifunctional nature allows for selective modifications, enabling applications in catalysis, ligand design, and polymer chemistry. Its balanced lipophilicity and basicity contribute to efficient solubility in organic solvents, facilitating straightforward handling in synthetic processes. The amine groups also provide chelating properties, enhancing its utility in coordination chemistry. This compound is typically handled under inert conditions due to its sensitivity to moisture and air.
diethyl3-(methylamino)propylamine structure
5459-95-0 structure
Product Name:diethyl3-(methylamino)propylamine
CAS No:5459-95-0
MF:C8H20N2
MW:144.257802009583
CID:374286
PubChem ID:79577
Update Time:2025-06-30

diethyl3-(methylamino)propylamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1,N1-diethyl-N3-methyl-
    • N,N-DIETHYL-N'-METHYL-1,3-PROPANEDIAMINE
    • N1,N1-Diethyl-N3-methyl-1,3-propanediamine
    • N',N'-diethyl-N-methylpropane-1,3-diamine
    • NSC-6311
    • [3-(diethylamino)propyl](methyl)amine
    • NSC6311
    • 5459-95-0
    • SCHEMBL26207
    • METHYL(3-(DIETHYLAMINO)PROPYL)AMINE
    • NSC 400873
    • DTXSID3063914
    • diethyl[3-(methylamino)propyl]amine
    • NS00043981
    • A1-43322
    • N,N-Diethyl-N'-methyl-1,3-diaminopropane
    • BB 0253515
    • AKOS000253739
    • FT-0678391
    • N,N-Diethyl-N'-methylpropane-1, 3-diamine
    • NSC 6311
    • EINECS 226-734-3
    • 6M3B47CVJ7
    • NSC-400873
    • EN300-73388
    • Z138629892
    • N,N-Diethyl-N'-methylpropane-1,3-diamine
    • diethyl-(3-methylamino-propyl)-amine
    • 1, N,N-diethyl-N'-methyl-
    • NSC400873
    • N,N-DIETHYL-N-METHYL-1,3-PROPANEDIAMINE
    • N1,N1-diethyl-N3-methylpropane-1,3-diamine
    • 1,3-Propanediamine, N,N-diethyl-N'-methyl-
    • 1,3-Propanediamine, N1,N1-diethyl-N3-methyl-
    • UNII-6M3B47CVJ7
    • G47177
    • DTXCID2041755
    • diethyl3-(methylamino)propylamine
    • MDL: MFCD00026748
    • Inchi: 1S/C8H20N2/c1-4-10(5-2)8-6-7-9-3/h9H,4-8H2,1-3H3
    • InChI Key: SMJVVYQWUFKTKZ-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCNC

Computed Properties

  • Exact Mass: 144.16300
  • Monoisotopic Mass: 144.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 60.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 0.816
  • Boiling Point: 182.5°C at 760 mmHg
  • Flash Point: 46.8°C
  • Refractive Index: 1.438
  • PSA: 15.27000
  • LogP: 1.32860

diethyl3-(methylamino)propylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

diethyl3-(methylamino)propylamine Customs Data

  • HS CODE:2921290000
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on diethyl3-(methylamino)propylamine

Diethyl 3-(Methylamino)Propylamine: A Comprehensive Overview

Diethyl 3-(methylamino)propylamine, also known by its CAS number 5459-95-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in synthetic chemistry, drug delivery systems, and polymer synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to diethyl 3-(methylamino)propylamine.

The molecular structure of diethyl 3-(methylamino)propylamine consists of a propyl chain with a methylamino group at the third position and two ethoxy groups attached to the nitrogen atom. This configuration imparts the compound with both amine and ether functionalities, making it highly reactive and suitable for various chemical transformations. The compound's ability to form hydrogen bonds and participate in nucleophilic reactions has made it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of diethyl 3-(methylamino)propylamine in the development of novel materials. Researchers have explored its use as a precursor for synthesizing advanced polymers with tailored properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer networks enhances their mechanical strength and thermal stability. This finding opens new avenues for its application in high-performance materials used in aerospace and automotive industries.

In the field of drug delivery, diethyl 3-(methylamino)propylamine has shown promise as a carrier molecule. Its ability to form stable complexes with drugs and its biocompatibility make it an attractive candidate for targeted drug delivery systems. A research team from the University of California reported that this compound can be used to create lipid nanoparticles with improved drug encapsulation efficiency. These nanoparticles have potential applications in cancer therapy, where precise drug delivery is critical for minimizing side effects.

The synthesis of diethyl 3-(methylamino)propylamine typically involves multi-step reactions starting from simple precursors such as propionaldehyde or methylamine. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

Another area where diethyl 3-(methylamino)propylamine has made an impact is in surface chemistry. Its ability to modify surfaces through self-assembled monolayers has been exploited in creating anti-corrosion coatings and sensors with enhanced sensitivity. A study published in Nature Materials showcased how this compound can be used to develop coatings that resist corrosion under harsh environmental conditions, making them ideal for marine applications.

In conclusion, diethyl 3-(methylamino)propylamine (CAS No. 5459-95-0) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research advancements, continue to expand its utility in fields ranging from materials science to biomedical engineering. As researchers further explore its potential, this compound is poised to play an increasingly important role in driving innovation and solving complex challenges in modern science.

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